Cas no 757235-48-6 (3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5R)-)

• Product Name: 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5R)-
• CAS No: 757235-48-6
• MF: C₁₀H₂₁NO₄
• MW: 219.27804350853
• CID: 549374
• PubChem ID: 45093551
• Update Time: 2025-04-19

3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5R)-
• 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5R)- (9CI)
• 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-,(2R,3S,4R,5R)-(9ci)
• 757235-48-6
• SCHEMBL20577242

• Inchi： 1S/C10H21NO4/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12/h7-10,12-15H,2-6H2,1H3/t7-,8-,9+,10-/m1/s1
• InChI Key： UQRORFVVSGFNRO-DOLQZWNJSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](CN(CCCC)[C@@H]1CO)O)O

Computed Properties

• Exact Mass: 219.147
• Monoisotopic Mass: 219.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: -0.6